Cas no 1807215-85-5 (3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid)

• Product Name: 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid
• CAS No: 1807215-85-5
• MF: C₁₀H₆ClF₂NO₂
• MW: 245.609948635101
• CID: 4980545
• Update Time: 2025-06-09

3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid

• Inchi： 1S/C10H6ClF2NO2/c11-3-6-1-5(9(12)13)2-7(10(15)16)8(6)4-14/h1-2,9H,3H2,(H,15,16)
• InChI Key： DUUHINQGRNWCMP-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(=O)O)C=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid

Research Update on 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid (CAS: 1807215-85-5)

In recent years, the compound 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid (CAS: 1807215-85-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a chloromethyl group, a cyano group, and a difluoromethyl substituent, has shown promising potential in various applications, particularly in drug discovery and agrochemical development. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving halogenation, cyanation, and carboxylation reactions. Notably, the introduction of the difluoromethyl group has been achieved through selective fluorination techniques, which are critical for enhancing the compound's metabolic stability and bioavailability. These advancements in synthesis have facilitated further exploration of the compound's pharmacological properties.

Recent in vitro and in vivo studies have highlighted the compound's potential as a key intermediate in the development of novel therapeutic agents. For instance, derivatives of 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid have demonstrated inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory drug development. Additionally, its structural motif has been incorporated into agrochemicals, where it exhibits herbicidal and fungicidal activities, making it a candidate for sustainable crop protection solutions.

One of the most significant findings pertains to the compound's role in targeted drug delivery systems. Researchers have functionalized 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid to create prodrugs that can selectively release active pharmaceutical ingredients in response to specific biological stimuli. This approach has shown promise in reducing off-target effects and improving therapeutic efficacy, particularly in oncology applications. The compound's ability to act as a versatile scaffold for further chemical modifications underscores its value in medicinal chemistry.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid-based compounds. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on addressing these challenges through innovative synthetic strategies and collaborative efforts between academia and industry.

In conclusion, 3-Chloromethyl-2-cyano-5-(difluoromethyl)benzoic acid (CAS: 1807215-85-5) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and diverse applications make it a focal point for ongoing investigations. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and agrochemical innovation. Researchers and industry professionals are encouraged to monitor advancements in this area, as they may lead to breakthrough therapies and sustainable agricultural solutions.